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Compound of Interest

Compound Name: N-Octadecyl-L-aspartic acid

CAS No.: 70021-38-4

Cat. No.: B12804390

Get Quote

Abstract & Strategic Overview
N-Stearoyl Aspartic Acid (and its salts, e.g., Disodium Stearoyl Aspartate) represents a class of

lipoamino acids that bridge the gap between high-performance emulsification and biomimetic

skin conditioning. Unlike traditional ethoxylated emulsifiers or harsh sulfates, this molecule

leverages the natural affinity of aspartic acid (an amino acid) and stearic acid (a fatty acid) to

create liquid crystalline structures that mimic the stratum corneum's lipid matrix.

This guide provides a technical roadmap for utilizing N-Stearoyl Aspartic Acid to create stable,

high-viscosity O/W emulsions with a unique "powdery-soft" after-feel, specifically targeting

sensitive skin and dermo-cosmetic applications.

Physicochemical Profile & Identity
Before formulation, verification of the raw material's chemical state is critical. While often

referred to colloquially as "N-stearyl" (alkyl), the functional cosmetic ingredient is the amide

derivative (N-Stearoyl).
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Parameter Specification

INCI Name
Aspartic Acid (and) Stearic Acid (or) Disodium

Stearoyl Aspartate

Chemical Structure
Acyl amino acid (Amide linkage between Stearic

acid and Aspartic acid)

Appearance White to off-white crystalline powder or wax

Ionic Character Anionic (at pH > 5.5)

HLB Value
~10–12 (Calculated, varies by neutralization

degree)

Solubility
Insoluble in water (acid form); Soluble in hot

water (salt form, pH > 7)

pKa ~3.9 (α-COOH), ~9.6 (β-COOH)

Critical Attribute
Forms Lamellar Liquid Crystals (LLC) in

emulsion systems

Mechanism of Action: Biomimetic Emulsification
N-Stearoyl Aspartic Acid functions distinctively from micellar surfactants. Instead of simply

lowering surface tension, it stabilizes oil droplets by forming a multi-lamellar liquid crystal

network around the oil phase. This network acts as a "second skin," reducing Transepidermal

Water Loss (TEWL) and improving active ingredient delivery.

Interaction Pathway Diagram
The following diagram illustrates the stabilization mechanism where the lipoamino acid anchors

into the oil phase while the aspartic head groups bind water, creating a viscoelastic gel

network.
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Caption: Figure 1. Activation and stabilization pathway of N-Stearoyl Aspartic Acid, transitioning

from raw acid to a lamellar liquid crystal stabilizer.

Formulation Protocols
Protocol A: Preparation of a Lamellar O/W Emulsion
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Objective: Create a stable, high-viscosity cream using Disodium Stearoyl Aspartate formed in

situ.

Key Constraint: The acid form must be neutralized to become water-soluble and surface-active.

Phase Ingredient % w/w Function

A (Oil) Cetearyl Alcohol 3.00
Co-emulsifier /

Structure

Caprylic/Capric

Triglyceride
10.00 Emollient

Squalane 5.00 Biomimetic Lipid

N-Stearoyl Aspartic

Acid
1.50 Primary Emulsifier

B (Water) Deionized Water q.s. to 100 Solvent

Glycerin 5.00 Humectant

Xanthan Gum 0.20 Rheology Modifier

C (Base) L-Arginine (10% sol.) q.s. to pH 6.5 Neutralizer

D (Cool) Preservative 1.00 Antimicrobial

Step-by-Step Methodology:

Oil Phase Preparation: Combine Phase A ingredients in a main vessel. Heat to 80°C–85°C.

Ensure N-Stearoyl Aspartic Acid is fully melted and dispersed (it will look clear to slightly

hazy).

Water Phase Preparation: Disperse Xanthan Gum in Glycerin, then add to water (Phase B).

Heat to 80°C–85°C.

Emulsification (The Critical Step):

Slowly add Phase B to Phase A (or A to B depending on equipment) while homogenizing

at 3000–5000 rpm.
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Note: The emulsion will initially be thin and potentially unstable because the emulsifier is

still in its acid form.

Neutralization (In-Situ Activation):

While stirring, slowly add Phase C (Arginine solution).

Monitor pH.[1][2] As the pH rises above 6.0, the N-Stearoyl Aspartic Acid converts to its

salt form.

Observation: The viscosity will increase dramatically, and the emulsion will turn glossy and

white as liquid crystals form.

Cooling: Switch to paddle mixing (low shear) and cool to 40°C.

Finishing: Add Phase D. Adjust final pH to 6.0–7.0 if necessary.

Protocol B: Stability & Stress Testing
Because amino acid surfactants can be sensitive to electrolyte shock and extreme pH, rigorous

testing is required.

Centrifugation: 3,000 rpm for 30 minutes. (Pass = No phase separation).

Thermal Stress: 4 weeks at 45°C and 50°C. (Pass = <10% viscosity drop, no separation).

pH Drift: Monitor pH weekly. A drop in pH < 5.5 may cause the emulsifier to revert to its

insoluble acid form, leading to crystallization (grainy texture).

Troubleshooting & Optimization
Issue: "Grainy" Texture after 24 hours.

Cause: Incomplete neutralization or pH drift. If pH drops below ~5.5, the free acid

precipitates.

Solution: Buffer the system with a Citrate/Citric Acid buffer or ensure excess neutralizer

(Arginine/NaOH) is present to maintain pH > 6.0.
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Issue: Low Viscosity.

Cause: Insufficient fatty alcohol (co-emulsifier) to support the lamellar network.

Solution: Increase Cetearyl Alcohol or Stearyl Alcohol. The ratio of [Surfactant : Fatty Alcohol]

should be optimized between 1:3 and 1:5.

Issue: Incompatibility with Cationics.

Cause: Anionic-Cationic complexation.

Solution: Avoid cationic conditioning agents (e.g., Behentrimonium Chloride) in the same

phase. If conditioning is needed, use non-ionic polymers or cationic guar added after the

emulsion structure is set.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://incidecoder.com/ingredients/aspartic-acid
https://www.researchgate.net/publication/348275546_Biosynthesis_of_N-Acetyl-l-aspartic_Acid
https://www.cir-safety.org/sites/default/files/Fatty%20Acids.pdf
https://uk.typology.com/library/what-is-disodium-stearoyl-glutamate-and-what-is-its-purpose
https://www.benchchem.com/product/b12804390/docs#application-note-n-stearoyl-aspartic-acid-in-advanced-cosmetic-formulations
https://www.benchchem.com/product/b12804390/docs#application-note-n-stearoyl-aspartic-acid-in-advanced-cosmetic-formulations
https://www.benchchem.com/product/b12804390/docs#application-note-n-stearoyl-aspartic-acid-in-advanced-cosmetic-formulations
https://www.benchchem.com/product/b12804390/docs#application-note-n-stearoyl-aspartic-acid-in-advanced-cosmetic-formulations
https://www.benchchem.com/product/b12804390?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12804390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12804390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

